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Compound of Interest

Compound Name: Cyanomethyl formate

Cat. No.: B125958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling guidelines for
cyanomethyl formate (CAS No. 150760-95-5). The following sections detail the physical and
chemical properties, toxicological data, safe handling protocols, and emergency procedures for
this compound. Adherence to these guidelines is crucial for minimizing risks in a laboratory or
research setting.

Chemical and Physical Properties

Cyanomethyl formate is a colorless to almost colorless liquid.[1][2] A summary of its key
physical and chemical properties is presented in the table below.
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Property Value Source
Molecular Formula C3H3NO2 [3114]
Molecular Weight 85.06 g/mol [3114]
Appearance Colorlfess. to Almost colorless (]
clear liquid

Purity >98.0% (GC) [1][2]
Boiling Point 64 °C at 12 mmHg TCI
Flash Point 82 °C TCI
Specific Gravity (20/20) 1.19 TCI
Refractive Index 141 TCI

Formic Acid Cyanomethyl
Synonyms . [2][3]
Ester, (Formyloxy)acetonitrile

Toxicological Information

Cyanomethyl formate is classified as harmful if swallowed, in contact with skin, or if inhaled.
[1][2] It is also known to cause skin and serious eye irritation.[1][2]

Note: Specific LD50 and LC50 data for cyanomethyl formate are not readily available. The
following data is for the closely related compound, methyl cyanoformate, and should be used
as an estimate of potential toxicity.

Toxicity Metric Value Compound Source

Acute Dermal Toxicity

] LD50: 300.1 mg/kg Methyl Cyanoformate [5]
(Estimate)
Acute Inhalation LC50: 3.1 mg/L

o ) Methyl Cyanoformate
Toxicity (Estimate) (vapor)

Hazard Identification and GHS Classification
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

Acute Toxicity, Oral

H302: Harmful if

laalt text Warning
(Category 4) swallowed.[1][2]
Acute Toxicity, Dermal E, _ H312: Harmful in
laalt text Warning . .
(Category 4) contact with skin.[1][2]
Acute Toxicity, )
) E, ] H332: Harmful if
Inhalation (Category waalt text Warning )
inhaled.[1][2]
4)
Skin )
. I E, i H315: Causes skin
Corrosion/Irritation laalt text Warning S
irritation.[1][2]
(Category 2)
Serious Eye ]
o by ] H319: Causes serious
Damage/Eye Irritation  wualt text Warning o
eye irritation.[1][2]
(Category 2A)
Flammable Liquids ) H227: Combustible
None Warning

(Category 4)

liquid.[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling cyanomethyl formate, the following personal

protective equipment should be worn:
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PPE Type

Specification

Eye Protection

Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes.
For larger quantities or in case of a potential
splash, a chemical-resistant apron is

recommended.

Respiratory Protection

Work in a well-ventilated fume hood. If a fume
hood is not available or if there is a risk of
inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should

be used.

Safe Handling and Storage
Handling

Always handle cyanomethyl formate in a well-ventilated chemical fume hood.

Avoid breathing vapors or mist.

Avoid contact with skin, eyes, and clothing.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, and open flames.
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o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

Reactivity and Decomposition
Cyanomethyl formate is an ester and a nitrile, and its reactivity reflects both functional groups.

It is incompatible with strong oxidizing agents, strong acids, and strong bases.

Upon thermal decomposition, the related compound ethyl cyanoformate is known to produce
carbon dioxide, ethylene, hydrogen cyanide, and ethyl cyanide.[6] It is likely that cyanomethyl
formate would decompose to similar products.

Hydrolysis of formate esters, such as methyl formate, can occur to produce formic acid and the
corresponding alcohol.[7]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.[5]

Ingestion

Do NOT induce vomiting. If the person is
conscious, give two glasses of water to drink.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[5]

Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

o Large Spills: Evacuate the area. Wear appropriate personal protective equipment, including

respiratory protection. Contain the spill and prevent it from entering drains or waterways.

Absorb the spill with an inert material and place it in a designated container for disposal.

Experimental Protocol: Example of Use in a C-

Acylation Reaction

The following is a general procedure for the use of a cyanoformate ester (in this case, methyl

cyanoformate as a representative example) in a C-acylation reaction, adapted from a
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procedure in Organic Syntheses.[8] This should be adapted and optimized for specific
substrates and reaction conditions.

All operations should be performed in a well-ventilated chemical fume hood, and appropriate
personal protective equipment should be worn.

e Reaction Setup: Assemble a dry, three-necked, round-bottomed flask equipped with a
magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel. The flask should be
flame-dried or oven-dried before use.

e Enolate Formation: The substrate is dissolved in a dry, aprotic solvent (e.g., tetrahydrofuran)
and cooled to a low temperature (e.g., -78 °C) under a nitrogen atmosphere. A strong base
(e.g., lithium diisopropylamide) is then added dropwise to form the enolate.

» Addition of Cyanomethyl Formate: A solution of cyanomethyl formate in a dry, aprotic
solvent is added dropwise to the cold enolate solution via the dropping funnel, maintaining
the low temperature.

» Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique
(e.g., thin-layer chromatography).

e Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride or another suitable quenching agent.

o Workup: The reaction mixture is allowed to warm to room temperature. The aqueous and
organic layers are separated. The aqueous layer is extracted with an appropriate organic
solvent (e.g., diethyl ether or ethyl acetate). The combined organic extracts are washed with
brine, dried over a drying agent (e.g., anhydrous sodium sulfate), filtered, and concentrated
under reduced pressure.

« Purification: The crude product is purified by a suitable method, such as column
chromatography or distillation.

Visualizations
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Safe Handling Workflow for Cyanomethyl Formate

Start: Obtain Cyanomethyl Formate

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

i

Work in a Certified
Chemical Fume Hood

'

Weigh/Measure in a
Closed System or Fume Hood

Y

Perform Reaction
(See Experimental Protocol)

'

Dispose of Waste in
Designated Hazardous Waste Container

i

Decontaminate Glassware
and Work Surfaces

End: Store Properly or
Complete Use
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Spill Response for Cyanomethyl Formate

Spill Occurs

Assess Spill Size
and Location

Small Spill Large Spill
(<100 mL, contained in fume hood) (>100 mL or outside fume hood)
Absorb with Inert Material Evacuate Immediate Area
(e.g., Vermiculite) and Alert Others
Collect into a Labeled Contact Environmental
Hazardous Waste Container Health & Safety (EHS)
Clean Spill Area with Secure the Area and
Appropriate Solvent Prevent Entry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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